Cas no 824430-83-3 (1H-3-Benzazepine, 8,9-dichloro-2,3,4,5-tetrahydro-1,3-dimethyl-, (1S)-)

1H-3-Benzazepine, 8,9-dichloro-2,3,4,5-tetrahydro-1,3-dimethyl-, (1S)- structure
824430-83-3 structure
Product Name:1H-3-Benzazepine, 8,9-dichloro-2,3,4,5-tetrahydro-1,3-dimethyl-, (1S)-
CAS No:824430-83-3
MF:C12H15Cl2N
MW:244.160201311111
CID:690807
PubChem ID:59264537
Update Time:2025-04-19

1H-3-Benzazepine, 8,9-dichloro-2,3,4,5-tetrahydro-1,3-dimethyl-, (1S)- Chemical and Physical Properties

Names and Identifiers

    • 1H-3-Benzazepine, 8,9-dichloro-2,3,4,5-tetrahydro-1,3-dimethyl-, (1S)-
    • SCHEMBL3283508
    • (S)-N-methyl-8,9-dichloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
    • DTXSID40731402
    • APEKSNHUILZZDC-MRVPVSSYSA-N
    • (1S)-8,9-Dichloro-1,3-dimethyl-2,3,4,5-tetrahydro-1H-3-benzazepine
    • 824430-83-3
    • Inchi: 1S/C12H15Cl2N/c1-8-7-15(2)6-5-9-3-4-10(13)12(14)11(8)9/h3-4,8H,5-7H2,1-2H3/t8-/m1/s1
    • InChI Key: APEKSNHUILZZDC-MRVPVSSYSA-N
    • SMILES: ClC1=C(C=CC2CCN(C)C[C@@H](C)C=21)Cl

Computed Properties

  • Exact Mass: 243.0581549g/mol
  • Monoisotopic Mass: 243.0581549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 3.2Ų
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